Cas no 238097-11-5 (4-[3-(3-methoxyphenyl)propanoyl]benzonitrile)

• Product Name: 4-[3-(3-methoxyphenyl)propanoyl]benzonitrile
• CAS No: 238097-11-5
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 1415654
• PubChem ID: 24725823
• Update Time: 2025-04-20

4-[3-(3-methoxyphenyl)propanoyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3-methoxyphenyl)propanoyl]benzonitrile
• 4'-CYANO-3-(3-METHOXYPHENYL)PROPIOPHENONE
• CTK4F2338
• AG-E-69958
• KB-191136
• DTXSID50644216
• MFCD03843104
• AKOS016021573
• 238097-11-5

• MDL： MFCD03843104
• Inchi： 1S/C17H15NO2/c1-20-16-4-2-3-13(11-16)7-10-17(19)15-8-5-14(12-18)6-9-15/h2-6,8-9,11H,7,10H2,1H3
• InChI Key： LYTKRNRHDSKAKT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CCC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 265.11000
• Monoisotopic Mass: 265.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 456.9°C at 760 mmHg
• Flash Point: 199.2°C
• Refractive Index: 1.583
• PSA: 50.09000
• LogP: 3.38238